Cas no 2172089-68-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid
• CAS No: 2172089-68-6
• MF: C₂₃H₂₄F₂N₂O₆
• MW: 462.443273544312
• CID: 5992374
• PubChem ID: 165573841
• Update Time: 2025-07-18

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid
• 2172089-68-6
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-2-hydroxybutanoic acid
• EN300-1562659

• Inchi： 1S/C23H24F2N2O6/c24-21(25)18(11-20(29)26-10-9-19(28)22(30)31)27-23(32)33-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-19,21,28H,9-12H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： FLRCWBVDIMESKQ-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCCC(C(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 462.16024281g/mol
• Monoisotopic Mass: 462.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic Acid (CAS No. 2172089-68-6)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid (CAS No. 2172089-68-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, difluoromethyl substitution, and a hydroxybutanoic acid moiety. These structural elements endow the compound with a range of potential applications in drug development and chemical biology.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature side reactions. The presence of this group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid suggests that it may be a valuable intermediate in the synthesis of complex peptides or peptidomimetics. The difluoromethyl substitution adds steric hindrance and electronic effects that can influence the compound's reactivity and biological activity. The hydroxybutanoic acid moiety introduces a hydroxyl group, which can participate in hydrogen bonding and enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of compounds with similar structural features in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that difluoromethyl-substituted amino acids can enhance the stability and potency of peptides designed for cancer therapy. Another study in Bioorganic & Medicinal Chemistry Letters (2020) reported that Fmoc-protected amino acids are effective in improving the selectivity and efficacy of peptidomimetic drugs targeting G protein-coupled receptors (GPCRs).

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid typically involves a multi-step process that includes the formation of the Fmoc protecting group, introduction of the difluoromethyl substitution, and functionalization of the hydroxybutanoic acid moiety. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize these reactions, leading to higher yields and improved purity.

In terms of biological activity, preliminary data suggest that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid exhibits promising properties as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. Modulating these interactions can lead to novel therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

To further explore the potential applications of this compound, ongoing research is focusing on its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are essential for understanding how the compound behaves in biological systems and for optimizing its use in drug development.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-hydroxybutanoic acid (CAS No. 2172089-68-6) represents an exciting area of research with significant potential for advancing our understanding of complex biological processes and developing new therapeutic agents. Its unique structural features make it a valuable tool for chemists and biologists working at the interface of organic synthesis and medicinal chemistry.